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Compound of Interest

trans-3-Hydroxy-4-
Compound Name:
methylpiperidine hydrochloride

CAS No.: 176966-88-4

Cat. No.: B3367415

Get Quote

Executive Summary

Compound ldentity:trans-3-Hydroxy-4-methylpiperidine Hydrochloride CAS Number:
374794-74-8 (racemic HCI), 105812-81-5 (related chiral intermediates) Molecular Formula:
CeH14CINO Molecular Weight: 151.63 g/mol

This piperidine derivative serves as a critical chiral scaffold in the synthesis of Janus kinase
(JAK) inhibitors (e.g., Tofacitinib analogs) and opioid antagonists.[1] Its pharmacological value
lies in the fixed stereochemical relationship between the hydroxyl hydrogen bond donor at C3
and the hydrophobic methyl group at C4, which dictates ligand-protein binding affinity.

Molecular Architecture & Stereochemistry[1]
Stereochemical Configuration

The "trans" designation refers to the relative orientation of the hydroxyl group at C3 and the
methyl group at C4. Unlike planar aromatics, the piperidine ring adopts a chair conformation,
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creating a dynamic stereochemical environment.

e Chiral Centers: C3 and C4.[1]

o Enantiomers: The trans diastereomer exists as a pair of enantiomers:
o (3R,4S)-3-hydroxy-4-methylpiperidine
o (3S,4R)-3-hydroxy-4-methylpiperidine

Conformational Analysis (The "Chair" Equilibrium)

The biological activity of this scaffold is driven by its ground-state conformation. In the
hydrochloride salt form, the nitrogen is protonated (

), locking the ring into a specific chair geometry to minimize 1,3-diaxial strains.[1]

The Equilibrium:

e Diequatorial Conformer (Major): Both the C3-OH and C4-Me groups occupy equatorial
positions. This is energetically favored as it avoids severe 1,3-diaxial interactions with the
axial protons at C2 and C6.[1]

o Diaxial Conformer (Minor): Both substituents occupy axial positions. This is significantly
disfavored (~2.5-3.0 kcal/mol higher in energy) due to steric clash.

Intramolecular Hydrogen Bonding: In the protonated salt, a crucial stabilizing interaction often
occurs.[1] The axial ammonium proton (

) can form an intramolecular hydrogen bond with the oxygen of the C3-hydroxyl group.
However, this requires the OH to be in an axial or pseudo-axial orientation, or for the ring to
twist.[1] In the diequatorial major conformer, the OH is gauche to the ammonium center,
facilitating a stabilizing electrostatic interaction without demanding a ring flip to the diaxial form.
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Stabilizing Factors:
1. Minimized 1,3-diaxial strain
2. Gauche OH/NH2+ interaction
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Figure 1: Conformational equilibrium favoring the diequatorial geometry.

Synthesis Protocol: The Hydroboration Route

To achieve the trans stereochemistry selectively, one cannot simply reduce 4-methyl-3-pyridinol
using catalytic hydrogenation (which predominantly yields the cis isomer due to catalyst surface
approach). The most robust method utilizes Hydroboration-Oxidation of the corresponding
tetrahydropyridine.

Mechanistic Logic

Hydroboration is a syn-addition of H-B across a double bond.[2][3]

o Substrate:N-Benzyl-4-methyl-1,2,3,6-tetrahydropyridine (Double bond at C3-C4).[1]

o Regioselectivity: Boron adds to the less hindered carbon (C3). Hydrogen adds to C4.[1]
o Stereochemistry: The Boron and Hydrogen add to the same face (Syn).[2][3][4][5]

o The Twist: Since a Methyl group already exists at C4, the incoming Hydrogen (adding to C4)
pushes the Methyl group to the opposite face relative to the incoming Boron (at C3).

» Oxidation: Retention of configuration replaces Boron with Hydroxyl.[2][4]

e Result: The C3-OH and C4-Me end up trans.

Step-by-Step Methodology

Reagents:
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o Substrate: N-Benzyl-4-methyl-1,2,3,6-tetrahydropyridine[1]
e Borane-THF complex (1.0 M)

e Sodium Hydroxide (3M aq)

e Hydrogen Peroxide (30%)

e Pd/C (10%) for deprotection[6]

e HCI in Dioxane (4M)

Protocol:

e Hydroboration:

o Cool a solution of N-benzyl-4-methyl-1,2,3,6-tetrahydropyridine (1.0 eq) in anhydrous THF
to 0°C under nitrogen.

o Dropwise add

(1.1 eq). Stir at 0°C for 1 hour, then warm to room temperature for 2 hours.

o Checkpoint: Absence of starting alkene by TLC.
» Oxidation:
o Cool mixture to 0°C. Carefully quench with water.
o Add NaOH (3M, 3.0 eq) followed by slow addition of

(30%, 3.0 eq). Caution: Exothermic.

o Stir at 50°C for 1 hour to ensure complete oxidation of the organoborane.
o Workup:
o Extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over

, and concentrate.[1]
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o Purify via flash chromatography (SiO2, Hexane/EtOACc) to isolate trans-1-benzyl-3-
hydroxy-4-methylpiperidine.

e Debenzylation & Salt Formation:
o Dissolve intermediate in MeOH. Add Pd/C (10 wt%).
o Hydrogenate at 40 psi

for 12 hours. Filter through Celite.[1]

o Treat the filtrate with 4M HCI in Dioxane. Evaporate solvent to yield trans-3-Hydroxy-4-
methylpiperidine HCI as a white crystalline solid.

Characterization & Validation Data
To validate the trans stereochemistry, researchers must rely on
NMR coupling constants (

-values).[1]

NMR Validation Criteria

In the major diequatorial conformer, the proton at C3 (

) is axial. The proton at C4 (

) is also axial.
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Coupling
Constant ( Structural

Nucleus Signal Multiplicity .
Interpretation

)

Large coupling
indicates anti-
periplanar
) ) relationship

H3 (Carbinol) ~3.4 - 3.8 ppm ddd (Multiplet)
between H3 and
H4, confirming
trans-diequatorial

orientation.

H4 (Methine) ~1.3-1.5 ppm Multiplet - Axial orientation.

Equatorial methyl

group.

4-Me ~0.95 ppm Doublet

Self-Validating Check: If the product were cis, H3 would be equatorial (assuming 4-Me stays
equatorial). The coupling

would be small (2-5 Hz).[1] Observation of a large ~10 Hz coupling at the carbinol proton is the
definitive proof of trans stereochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. espublisher.com [espublisher.com]
. masterorganicchemistry.com [masterorganicchemistry.com]
. chem.libretexts.org [chem.libretexts.org]

. m.youtube.com [m.youtube.com]

°
(&) e w N -

. Hydroboration—oxidation reaction - Wikipedia [en.wikipedia.org]

e 6. Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity
1 opioid receptor (MOR) agonist/d opioid receptor (DOR) antagonist ligands - PMC
[pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: Molecular Structure & Stereochemistry
of trans-3-Hydroxy-4-methylpiperidine HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3367415/docs#technical-guide-molecular-structure-
stereochemistry-of-trans-3-hydroxy-4-methylpiperidine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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